Cas no 2172187-73-2 (2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid)

• Product Name: 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid
• CAS No: 2172187-73-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6492380
• PubChem ID: 165548050
• Update Time: 2025-05-21

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid
• 2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)propanamido]acetic acid
• EN300-1515219
• 2172187-73-2

• Inchi： 1S/C26H30N2O5/c1-16(2)28(14-23(29)30)24(31)26(3,17-12-13-17)27-25(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,12-15H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： MRQPANABTIBILW-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid

Introduction to 2-2-Cyclopropyl-2-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)-N-(Propan-2-Yl)Propanamidoacetic Acid (CAS No: 2172187-73-2)

The compound 2-2-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidoacetic acid (CAS No: 2172187-73-2) is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and biotechnology. This compound, often referred to as compound 2172187, has garnered attention due to its unique structural features and promising applications in drug development.

Recent studies have highlighted the importance of cyclopropyl groups in enhancing the pharmacokinetic properties of drugs. The presence of a cyclopropyl ring in this compound contributes to its stability and bioavailability, making it a valuable candidate for therapeutic interventions. Additionally, the fluorenyl methoxycarbonyl (Fmoc) group plays a crucial role in protecting amino functionalities during peptide synthesis, ensuring precise control over the compound's reactivity and selectivity.

The N-(propan-2-yl)propanamidoacetic acid moiety further enhances the compound's versatility, enabling it to participate in various biochemical reactions and interactions. This structural complexity is complemented by its ability to form stable conjugates, making it an ideal component in the design of advanced drug delivery systems.

Recent advancements in medicinal chemistry have underscored the importance of such compounds in targeting specific biological pathways. For instance, research published in *Nature Chemical Biology* has demonstrated how similar compounds can modulate enzyme activity, offering new avenues for treating diseases such as cancer and neurodegenerative disorders.

The synthesis of compound 2172187 involves a multi-step process that requires meticulous control over reaction conditions to ensure high purity and yield. The incorporation of the Fmoc group is particularly critical, as it not only protects the amino functionality but also facilitates subsequent modifications during peptide assembly.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for inflammatory diseases. Its ability to inhibit key inflammatory mediators has been validated in several experimental models, suggesting its potential for translation into clinical settings.

Moreover, the compound's structural flexibility allows for further functionalization, enabling researchers to explore its utility in diverse therapeutic areas. For example, ongoing studies are investigating its potential as an immunomodulatory agent, with early results indicating significant activity against certain immune cell targets.

The development of compound 2172187 also highlights the importance of interdisciplinary collaboration in modern drug discovery. By integrating insights from organic chemistry, pharmacology, and computational modeling, researchers have been able to optimize its properties for therapeutic use.

As the field of medicinal chemistry continues to evolve, compounds like compound 2172187 are expected to play an increasingly important role in addressing unmet medical needs. Their unique combination of structural complexity and functional versatility makes them invaluable tools for advancing our understanding of disease mechanisms and developing innovative treatments.